Cas no 122135-76-6 (1,2-Propanediol,1,1-bis(2-methoxyphenyl)-)

• Product Name: 1,2-Propanediol,1,1-bis(2-methoxyphenyl)-
• CAS No: 122135-76-6
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 167271
• PubChem ID: 3078704
• Update Time: 2025-04-19

1,2-Propanediol,1,1-bis(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1,1-bis(2-methoxyphenyl)-
• 1,1-bis(2-methoxyphenyl)propane-1,2-diol
• BRN 3621945
• 1,2-Propanediol, 1,1-bis(2-methoxyphenyl)-
• 1,1-Bis(2-methoxyphenyl)-1,2-propanediol
• DTXSID20924092
• 122135-76-6

• Inchi： 1S/C17H20O4/c1-12(18)17(19,13-8-4-6-10-15(13)20-2)14-9-5-7-11-16(14)21-3/h4-12,18-19H,1-3H3
• InChI Key： ICHXPQLRGLLPPL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1OC)(C1C=CC=CC=1OC)C(C)O

Computed Properties

• Exact Mass: 288.1362
• Monoisotopic Mass: 288.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 483.5°Cat760mmHg
• Flash Point: 246.2°C
• Refractive Index: 1.57
• PSA: 58.92